
What is the mechanism of action of Coronastat
(NK01-63)?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Coronastat

Cat. No.: B10830982 Get Quote

An In-Depth Technical Guide to the Mechanism of Action of Coronastat (NK01-63)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Coronastat (also known as NK01-63) is a potent, small-molecule antiviral agent that has

demonstrated significant inhibitory activity against SARS-CoV-2, the causative agent of COVID-

19. Developed as an analogue of the broad-spectrum coronavirus protease inhibitor GC-376,

Coronastat exhibits optimized drug-like properties, positioning it as a promising candidate for

therapeutic intervention. This technical guide provides a comprehensive overview of the

mechanism of action of Coronastat, supported by quantitative data, detailed experimental

protocols, and visual representations of the key pathways and processes involved.

Mechanism of Action
The primary mechanism of action of Coronastat is the potent and selective inhibition of the

SARS-CoV-2 3C-like protease (3CLpro), also known as the main protease (Mpro).[1][2][3] This

viral enzyme is critical for the replication of coronaviruses.[1][2][3]

The SARS-CoV-2 genome is translated into large polyproteins that must be cleaved into

individual non-structural proteins (nsps) to form a functional replication-transcription complex.

3CLpro is responsible for the majority of these proteolytic cleavages. By inhibiting 3CLpro,
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Coronastat effectively blocks the viral replication cycle, preventing the maturation of essential

viral proteins.[1][2]

Coronastat acts as a covalent inhibitor, forming a covalent bond with the catalytic cysteine

residue (Cys145) in the active site of the 3CLpro. This irreversible binding inactivates the

enzyme, leading to a complete shutdown of its proteolytic activity.

Signaling Pathway Diagram
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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